Cas no 42038-75-5 ((-)-Norprostol)

• Product Name: (-)-Norprostol
• CAS No: 42038-75-5
• MF: C₁₃H₂₀O₄
• MW: 240.295504570007
• CID: 55511
• PubChem ID: 24870867
• Update Time: 2025-07-23

(-)-Norprostol Chemical and Physical Properties

Names and Identifiers

• Methyl (S)-(-)-3-hydroxy-5-oxo-1-cyclopentene-1-heptanoate
• Methyl (S)-(-)-3-Hydroxy-5-Oxo-Cyclopentene-1-Heptanoate
• Methyl (S)-(?)-3-hydroxy-5-oxo-1-cyclopentene-1-heptanoate
• 2-(6-carbomethoxyhexyl)-4(S)-hydroxycyclopent-2-en-1-one
• 473073_ALDRICH
• CTK4I5599
• Methyl (S)-3-hydroxy-5-oxo-1-cyclopentene-1-heptanoate
• methyl 7-[3(S)-(hydroxy)-5-oxo-1-cyclopenten-1-yl]heptanoate
• methyl 7-< 3(S)-(hydroxy)-5-oxo-1-cyclopenten-1-yl> heptanoate
• Norprostol, (-)-
• Q134
• SureCN4967427
• UNII-AJC415L6RX
• (S)-methyl 7-(3-hydroxy-5-oxocyclopent-1-enyl)heptanoate
• methyl 7-(3(S)-hydroxy-5-oxocyclopent-1-en-1-yl)-heptanoate
• Q27273960
• AJC415L6RX
• SCHEMBL4967427
• methyl 7-(3(S)-hydroxy-5-oxocyclopent-1-en-1-yl)heptanoate
• DTXSID30194860
• methyl 7-[(3S)-3-hydroxy-5-oxocyclopenten-1-yl]heptanoate
• 1-Cyclopentene-1-heptanoic acid, 3-hydroxy-5-oxo-, methyl ester, (3S)-
• METHYL(S)-(-)-3-HYDROXY-5-OXO-1-CYCLOPENTENE-1-HEPTANOATE
• 42038-75-5
• (-)-norprostol
• PQKUWAVOSCVDCT-LLVKDONJSA-N
• Methyl (S)-(-)-3-hydroxy-5-oxo-1-cyclopentene-1-heptanoate, 98%
• DTXCID70117351
• (-)-Norprostol

• MDL： MFCD00799562
• Inchi： 1S/C13H20O4/c1-17-13(16)7-5-3-2-4-6-10-8-11(14)9-12(10)15/h8,11,14H,2-7,9H2,1H3/t11-/m1/s1
• InChI Key： PQKUWAVOSCVDCT-LLVKDONJSA-N
• SMILES： O[C@@H]1C=C(C(C1)=O)CCCCCCC(=O)OC

Computed Properties

• Exact Mass: 240.1362
• Monoisotopic Mass: 240.13615911g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 8
• Complexity: 307
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: 1.5
• Topological Polar Surface Area: 63.6Ų

Experimental Properties

• Color/Form: Not available
• Melting Point: 59-62 °C (lit.)
• PSA: 63.6
• Specific Rotation: -10.4 º (c=1 in chloroform)
• Optical Activity: [α]20/D −10.4°, c = 1 in chloroform
• Solubility: Not available

(-)-Norprostol Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3

Additional information on (-)-Norprostol

Recent Advances in the Study of (-)-Norprostol (CAS: 42038-75-5): A Comprehensive Research Brief

(-)-Norprostol (CAS: 42038-75-5) is a synthetic prostaglandin E1 (PGE1) analogue that has garnered significant attention in recent years due to its potential therapeutic applications in gastrointestinal disorders, cardiovascular diseases, and reproductive health. This research brief synthesizes the latest findings on (-)-Norprostol, focusing on its pharmacological properties, mechanisms of action, and clinical implications. The compound's unique stereochemistry and structural modifications contribute to its enhanced stability and targeted biological activity, making it a promising candidate for further development.

Recent studies have elucidated the molecular interactions of (-)-Norprostol with prostaglandin receptors, particularly the EP3 and EP4 subtypes, which play crucial roles in smooth muscle contraction and inflammation modulation. Advanced techniques such as X-ray crystallography and molecular docking simulations have provided insights into the binding affinity and selectivity of (-)-Norprostol, highlighting its potential as a selective agonist for therapeutic applications. These findings are supported by in vitro and in vivo experiments demonstrating its efficacy in reducing gastric acid secretion and promoting mucosal protection.

Clinical trials investigating (-)-Norprostol have shown promising results in the treatment of peptic ulcers and gastritis, with patients exhibiting improved healing rates and reduced symptom severity. Comparative studies with other prostaglandin analogues indicate that (-)-Norprostol offers a favorable safety profile with minimal side effects, such as mild abdominal discomfort and transient diarrhea. Furthermore, its pharmacokinetic properties, including rapid absorption and prolonged half-life, enhance its suitability for oral administration, addressing a key limitation of natural prostaglandins.

Emerging research also explores the potential of (-)-Norprostol in cardiovascular therapeutics, particularly in vasodilation and platelet aggregation inhibition. Preclinical models suggest that the compound may mitigate ischemic reperfusion injury and improve endothelial function, though further validation in human studies is required. Additionally, its role in reproductive health, including cervical ripening and labor induction, is under investigation, with preliminary data indicating efficacy comparable to existing agents like misoprostol but with reduced uterine hyperstimulation risks.

In conclusion, (-)-Norprostol represents a versatile and potent prostaglandin analogue with broad therapeutic potential. Ongoing research aims to optimize its formulation, expand its clinical applications, and explore synergistic effects with other drugs. The compound's unique attributes, combined with robust preclinical and clinical data, position it as a valuable asset in the evolving landscape of chemical biology and pharmaceutical innovation.